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Compound of Interest

Compound Name: Dithallium chromate

Cat. No.: B15350606 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Dithallium chromate (Tl₂CrO₄) is an inorganic compound characterized by its high toxicity and

limited solubility in water. This guide provides a comprehensive overview of its chemical and

physical properties, detailed experimental protocols for its synthesis and analysis, and critical

safety and toxicological information. Due to its hazardous nature, handling of this compound

requires strict adherence to safety protocols. This document is intended to serve as a vital

resource for professionals in research and development who require detailed technical

information on dithallium chromate.

Chemical and Physical Properties
Dithallium chromate is a yellow rhombic crystalline solid.[1] The fundamental properties of

this compound are summarized in the tables below, providing a consolidated reference for its

key characteristics.

Table 1: General Properties of Dithallium Chromate
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Property Value Reference

CAS Number 13473-75-1 [2]

Molecular Formula CrO₄Tl₂ [2]

Molecular Weight 524.76 g/mol [2][3]

Appearance Yellow rhombic crystals [1]

Melting Point 633 °C [1]

Density 6.91 g/cm³ (at 25 °C) [1]

Table 2: Solubility of Dithallium Chromate in Water

Temperature (°C)
Solubility ( g/100 g of
solvent)

Reference

20 0.0042 [1]

60 0.03 [1][4]

100 0.2 [1][4]

Experimental Protocols
Synthesis of Dithallium Chromate via Precipitation
This protocol describes the synthesis of dithallium chromate by the reaction of a soluble

thallium(I) salt with a soluble chromate salt, resulting in the precipitation of highly insoluble

dithallium chromate. This method is adapted from procedures developed for the gravimetric

estimation of thallium.[4]

Materials:

Thallium(I) sulfate (Tl₂SO₄) or Thallium(I) nitrate (TlNO₃)

Potassium chromate (K₂CrO₄) or Potassium dichromate (K₂Cr₂O₇)

Dilute ammonia solution
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Distilled water

Beakers

Stirring rod

Buchner funnel and flask

Filter paper

Drying oven

Procedure:

Prepare a solution of a soluble thallium(I) salt (e.g., thallium(I) sulfate) in distilled water.

In a separate beaker, prepare a solution of potassium chromate in distilled water.

Heat both solutions to approximately 70-80 °C.[4]

Slowly add the potassium chromate solution to the thallium(I) salt solution while stirring

continuously. A yellow precipitate of dithallium chromate will form immediately.

Make the solution slightly alkaline by adding a few drops of dilute ammonia solution to

ensure complete precipitation.

Allow the mixture to cool to room temperature and then let the precipitate settle.

Filter the precipitate using a Buchner funnel and filter paper.

Wash the precipitate with small portions of cold distilled water to remove any soluble

impurities.

Dry the collected dithallium chromate in a drying oven at a temperature of 100-120 °C until

a constant weight is achieved.

Quantitative Analysis of Dithallium Chromate
The purity of the synthesized dithallium chromate can be determined gravimetrically.
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Procedure:

Accurately weigh a sample of the dried dithallium chromate.

Dissolve the sample in a minimal amount of dilute nitric acid.

Precipitate the thallium as thallium(I) iodide (TlI) by adding a slight excess of potassium

iodide solution.[4]

Filter, dry, and weigh the thallium(I) iodide precipitate.

From the weight of the thallium(I) iodide, calculate the amount of thallium in the original

sample and subsequently determine the purity of the dithallium chromate.

Safety and Toxicology
Dithallium chromate is a highly toxic compound and must be handled with extreme caution. It

is classified as fatal if swallowed or inhaled and may cause damage to organs through

prolonged or repeated exposure.[5]

Table 3: Toxicological Data for Thallium Compounds

Parameter Value Species Reference

LD₅₀ (Oral)
16 mg/kg (Thallium

Sulfate)
Rat [6]

Lethal Dose (Oral) 10-15 mg/kg Human [7][8]

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated fume hood.

Wear chemical-resistant gloves, a lab coat, and chemical safety goggles.

Use a respirator with an appropriate filter for toxic dusts.

Avoid generating dust.
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In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical

attention.

If swallowed, seek immediate medical attention.[5]

Diagrams
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Caption: Workflow for the synthesis and analysis of dithallium chromate.

Applications and Research Interest
Due to its extreme toxicity, the direct applications of dithallium chromate are limited. However,

thallium compounds, in general, have found use in various niche applications:

Electronics Industry: Thallium is used in the manufacturing of photoelectric cells and infrared

detectors.[7]

Glass Manufacturing: Thallium oxide is used to produce glasses with a high refractive index.

[7]

Medical Imaging: The radioisotope thallium-201 is used in cardiac imaging.[7]

The study of dithallium chromate and similar compounds is primarily of interest to

researchers in inorganic chemistry, materials science, and toxicology. Understanding its

properties and behavior is crucial for developing safe handling procedures and for

environmental remediation efforts in areas contaminated with heavy metals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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